Cas no 1804443-11-5 (2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1804443-11-5
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• CID: 4811971
• Update Time: 2025-06-11

2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H8ClF2N/c1-5-6(8(10)11)2-3-12-7(5)4-9/h2-3,8H,4H2,1H3
• InChI Key： HQYSGSLUNIKSII-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C(F)F)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine

Introduction to 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine (CAS No. 1804443-11-5)

2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine, identified by the CAS number 1804443-11-5, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with a chloromethyl group at the 2-position, a difluoromethyl group at the 4-position, and a methyl group at the 3-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel pharmaceutical agents.

The chloromethyl moiety in this compound introduces reactivity that is highly useful for forming carbon-carbon or carbon-nitrogen bonds through nucleophilic addition reactions. This property is exploited in medicinal chemistry to construct complex molecular frameworks, enabling the creation of potential drug candidates with tailored pharmacological profiles. The difluoromethyl group, on the other hand, is well-documented for its ability to modulate metabolic stability and binding affinity in drug molecules. Its incorporation into a scaffold can enhance the bioavailability and efficacy of therapeutic agents, making it a favored substitution pattern in modern drug design.

The methylpyridine backbone provides a stable aromatic system that can serve as a pharmacophore or scaffold for further derivatization. Pyridine derivatives are extensively studied due to their prevalence in bioactive compounds, including antibiotics, antivirals, and anticancer agents. The specific arrangement of substituents in 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine positions it as a versatile building block for exploring new chemical entities.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing more complex structures. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions, expanding its synthetic potential. These techniques allow for the rapid assembly of intricate molecular architectures, which are often required for achieving high selectivity and potency in drug development.

In the context of medicinal chemistry, 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine has been explored as a precursor to novel kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. By modifying this compound’s structure, researchers aim to develop kinase inhibitors with improved selectivity and reduced side effects. Preliminary studies have shown promising results in inhibiting specific kinases while maintaining favorable pharmacokinetic properties.

The incorporation of difluoromethyl groups has also been linked to enhanced metabolic stability, a crucial factor in drug design. These groups can prevent unwanted degradation pathways such as oxidation or hydrolysis, thereby extending the half-life of pharmaceutical compounds. This characteristic is particularly valuable in oral medications where bioavailability is a key concern.

Furthermore, computational modeling and virtual screening have been leveraged to identify potential applications of 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine as an intermediate. These computational approaches allow researchers to predict how modifications to this scaffold might affect its biological activity. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify lead compounds more efficiently.

The role of this compound extends beyond small-molecule drug development. It has also been investigated as a component in materials science applications, particularly in the synthesis of advanced polymers and coatings. The unique electronic properties conferred by its pyridine core and substituents make it suitable for creating materials with specialized functionalities.

As research continues to evolve, the demand for high-quality intermediates like 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine is expected to grow. The ability to synthesize such compounds with high purity and yield is essential for supporting innovative drug discovery programs. Manufacturers specializing in fine chemicals are increasingly focusing on optimizing production processes to meet these demands while adhering to stringent quality control standards.

In conclusion,2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine (CAS No. 1804443-11-5) represents a compound of considerable interest due to its structural versatility and potential applications across multiple scientific domains. Its role as an intermediate in pharmaceutical synthesis underscores its importance in advancing both academic research and industrial development.